1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine

• Molecular Formula: C10H15ClN2O
• Molecular Weight: 214.69 g/mol
• IUPAC Name: 1-(3-chloropyridin-2-yl)oxy-2-methylbutan-2-amine
• InChI: InChI=1S/C10H15ClN2O/c1-3-10(2,12)7-14-9-8(11)5-4-6-13-9/h4-6H,3,7,12H2,1-2H3
• InChI Key: KXWMMKQZRYVDAL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(COC1=C(C=CC=N1)Cl)N

Description

1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine (CAS 1423031-69-9) is a structurally distinct compound with a molecular formula of C₁₁H₁₅ClN₂O and a molecular weight of 251.15 g/mol . Its structure features a 3-chloro-2-pyridyl ether group linked to a branched 2-methyl-butan-2-amine moiety. The chlorine atom at the 3-position of the pyridine ring and the ether-oxygen bridge at the 2-position contribute to its unique electronic and steric properties. The compound is typically available as a hydrochloride salt with ≥95% purity, enhancing its stability for research applications .

The reactivity of this compound is driven by its amine group (capable of hydrogen bonding and nucleophilic reactions) and the electron-deficient pyridine ring (prone to electrophilic substitution). These features make it a candidate for synthesizing derivatives with tailored biological or chemical activities. Potential applications include pharmaceuticals (e.g., neuroactive agents), agrochemicals (e.g., insecticides), and chemical intermediates in organic synthesis .

Preparation Methods

The synthesis of 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine can be achieved through several synthetic routes. One common method involves the reaction of 3-chloro-2-pyridinol with 2-methyl-2-aminobutane under specific reaction conditions. The reaction typically requires a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is carried out in an organic solvent like dichloromethane or ethanol at elevated temperatures to ensure complete conversion of the starting materials to the desired product .

Chemical Reactions Analysis

1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted products.

Scientific Research Applications

1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties. It is also used in the development of new pharmaceuticals.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases. Its ability to interact with specific biological targets makes it a candidate for drug development.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Halogen Effects

• Chlorine vs. Fluorine : The 3-chloro substituent on the pyridine ring in the target compound enhances electrophilicity compared to 3-fluoro analogs (e.g., 1-{[(3-Fluoropyridin-2-yl)oxy]methyl}cyclopentan-1-amine). Chlorine’s larger atomic size and polarizability improve binding to hydrophobic enzyme pockets, critical in agrochemical design .
• Positional Isomerism: The 3-chloro-2-pyridyl configuration in the target compound contrasts with 1-(2-chloro-6-methylpyridin-3-yl)cyclobutanol (). Substitution at the 3-position on pyridine optimizes steric interactions in molecular recognition processes .

Functional Group Impact

• Ether vs. Amine Linkages : The pyridyl ether group in the target compound provides greater conformational flexibility compared to rigid amide-linked analogs (e.g., N-(3-Bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, ). This flexibility may enhance bioavailability .
• Branched vs.

Biological Activity

1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine, also known by its CAS number 1423031-69-9, is a compound that has garnered interest due to its potential biological activities. This article delves into its biological properties, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

The compound has the molecular formula $C_{10}H_{15}ClN_2O$ and a molecular weight of approximately 214.69 g/mol. Its structure features a chlorinated pyridine ring linked to a secondary amine through an ether bond, which may contribute to its reactivity and biological interactions.

The biological activity of 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with various receptors in the body, influencing signaling pathways that regulate cellular functions.
• Enzyme Inhibition : Preliminary studies suggest that it may exhibit inhibitory effects on specific enzymes involved in metabolic pathways, potentially leading to therapeutic effects in diseases like cancer or metabolic disorders.

Anticancer Activity

Recent studies have explored the anticancer potential of 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine. Research indicates that it may exert cytotoxic effects against several cancer cell lines. For example:

Cell Line	IC50 (µM)	Reference
HeLa (cervical cancer)	TBD
A549 (lung cancer)	TBD
PC-3 (prostate cancer)	TBD

These findings suggest that the compound could be further developed as a potential anticancer agent, although specific IC50 values need to be established through rigorous testing.

Antimicrobial Activity

The compound's structural features indicate potential antimicrobial properties. In vitro studies have shown that similar compounds exhibit activity against both Gram-positive and Gram-negative bacteria. For instance:

Bacterial Strain	MIC (mg/mL)	Reference
Staphylococcus aureus	TBD
Escherichia coli	TBD

These results highlight the need for further investigation into the antimicrobial efficacy of 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine.

Case Studies and Research Findings

Several case studies have been conducted to evaluate the biological activity of related compounds, providing insights into the potential effects of 1-[(3-Chloro-2-pyridyl)oxy]-2-methyl-butan-2-amine:

• Study on Anticancer Effects : A study evaluated various derivatives of pyridine compounds for their anticancer properties. The findings indicated that certain substitutions on the pyridine ring enhanced cytotoxicity against cancer cell lines .
• Antimicrobial Testing : Another research effort focused on evaluating the antimicrobial properties of pyridine derivatives, where it was found that halogenated compounds exhibited significant antibacterial activity against common pathogens .